molecular formula C9H11N3 B8350303 3-Ethyl-pyrrolo[2,3-b]pyridin-1-ylamine

3-Ethyl-pyrrolo[2,3-b]pyridin-1-ylamine

Cat. No.: B8350303
M. Wt: 161.20 g/mol
InChI Key: DQJKFJXYEPJYBV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-pyrrolo[2,3-b]pyridin-1-ylamine is a useful research compound. Its molecular formula is C9H11N3 and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11N3

Molecular Weight

161.20 g/mol

IUPAC Name

3-ethylpyrrolo[2,3-b]pyridin-1-amine

InChI

InChI=1S/C9H11N3/c1-2-7-6-12(10)9-8(7)4-3-5-11-9/h3-6H,2,10H2,1H3

InChI Key

DQJKFJXYEPJYBV-UHFFFAOYSA-N

Canonical SMILES

CCC1=CN(C2=C1C=CC=N2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Ethyl-1H-pyrrolo[2,3-b]pyridine (0.91 g, 6.2 mmol) and KOtBu (1.39 g, 12.4 mmol) are dissolved in DMF (28 mL) and stirred for 2 h at rt. While vigorously sparging with nitrogen, NH2Cl (92 ml 0.15 M in ether) is added in portions. The reaction mixture is stirred at rt for 2 h. The mixture is cooled 0° C. and then quenched with Na2S2O3 (2.7 g) in water (50 mL). After standing at rt for 18 h, the mixture is concentrated, triturated in DCM and filtered. The filtrate is concentrated and chromatographed through silica gel eluting with 10% MeOH in DCM to afford 3-ethyl-pyrrolo[2,3-b]pyridin-1-yl-amine (380 mg). MS: 162 (M+H); 1H NMR (300 MHz, CDCl3): δ 8.32 (d, 1H), 7.90 (d, 1H), 7.04-7.13(m, 2H), 4.96 (broad s, 2H), 2.76 (q, 2H), 1.33 (t, 3H).
Quantity
0.91 g
Type
reactant
Reaction Step One
Name
Quantity
1.39 g
Type
reactant
Reaction Step One
Name
Quantity
28 mL
Type
reactant
Reaction Step One

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